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Compound of Interest

Compound Name: 1,2-Dianilinoethane

Cat. No.: B090405

For Researchers, Scientists, and Drug Development Professionals
Dated: December 12, 2025

This technical guide provides a comprehensive overview of the health and safety
considerations for the handling of 1,2-Dianilinoethane (CAS No. 150-61-8), also known as
N,N'-Diphenylethylenediamine. The information herein is intended to equip researchers,
scientists, and drug development professionals with the necessary knowledge to manage this
chemical safely in a laboratory setting. This document summarizes known hazards, provides
available quantitative data, and outlines experimental protocols for safety assessment.

Chemical Identification and Physical Properties

1,2-Dianilinoethane is a solid organic compound. A summary of its key identification and
physical properties is provided in the table below.
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Property Value Reference
Chemical Name 1,2-Dianilinoethane

Synonyms N,N'-Diphenylethylenediamine

CAS Number 150-61-8

Molecular Formula C14H16N2

Molecular Weight 212.29 g/mol

Beige to light brown crystalline
Appearance
powder

Melting Point 65-67 °C

Hazard Identification and Classification

1,2-Dianilinoethane is classified as a hazardous substance. The primary hazards associated
with this chemical are skin, eye, and respiratory irritation. Based on available safety data
sheets, the hazard classifications under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) are as follows:

o Skin Irritation: Category 2[1]

o Eye Irritation: Category 2[1]

o Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation): Category 3[1]
o Acute Toxicity (Oral): Harmful if swallowed.

o Acute Toxicity (Dermal): Harmful in contact with skin.

o Acute Toxicity (Inhalation): Harmful if inhaled.

Toxicological Data

Quantitative toxicological data for 1,2-Dianilinoethane is limited in publicly available literature.
The following table summarizes the available data. For context, data for a structurally related
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compound, N,N'-Dibenzylethylenediamine, is also included to highlight the potential for toxicity.

Classificati

Endpoint Species Route Value Reference
on
Acute Oral LDLo: 500 Harmful if
o Rat Oral
Toxicity mg/kg swallowed
Harmful in
Acute Dermal  Data Not Data Not ]
o ] Dermal ) contact with
Toxicity Available Available ]
skin
Acute )
) Data Not ) Data Not Harmful if
Inhalation ) Inhalation ) )
o Available Available inhaled
Toxicity
) o Data Not Data Not Causes skin
Skin Irritation ) Dermal ) S
Available Available irritation
Causes
o Data Not Data Not ]
Eye Irritation ) Ocular ) serious eye
Available Available o
irritation
N,N'-
_ LD50: 388 Moderately
Dibenzylethyl  Mouse Oral ) [1]
o mag/kg toxic
enediamine

Note: The absence of specific LD50 and LC50 values does not indicate a lack of toxicity. The
"Harmful" classification suggests that significant adverse health effects can occur upon
exposure.

Occupational Exposure Limits

Currently, there are no established occupational exposure limits (e.g., PEL, TLV) specifically for
1,2-Dianilinoethane. In the absence of specific limits, it is crucial to handle this chemical with a
high degree of caution, minimizing all potential routes of exposure through the implementation
of robust engineering controls and the use of appropriate personal protective equipment.
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Experimental Protocols for Health Hazard
Assessment

The following sections detail the methodologies for key toxicological assessments based on
internationally recognized OECD guidelines. These protocols provide a framework for
generating health and safety data for chemicals like 1,2-Dianilinoethane where such
information is lacking.

Acute Dermal Toxicity (as per OECD Guideline 402)

Objective: To determine the acute dermal toxicity of a substance.
Methodology:
o Test Animals: Healthy, young adult albino rabbits are typically used.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk of
the animals is clipped.

o Dose Application: The test substance is applied uniformly over an area of approximately 10%
of the total body surface area. For solid substances like 1,2-Dianilinoethane, it should be
moistened with a suitable vehicle (e.g., water, saline) to ensure good contact with the skin.
The treated area is then covered with a porous gauze dressing and non-irritating tape.

o Exposure: The exposure period is 24 hours.

o Observation: After the exposure period, the dressing is removed, and the skin is gently
cleansed of any residual test substance. Animals are observed for mortality and clinical signs
of toxicity at least once daily for 14 days. Body weight is recorded weekly.

e Endpoint: The LD50 (the dose estimated to be lethal to 50% of the animals) is determined.

Acute Inhalation Toxicity (as per OECD Guideline 403)

Objective: To determine the acute inhalation toxicity of a substance.

Methodology:
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o Test Animals: Healthy, young adult rats are the preferred species.

o Exposure System: A dynamic inhalation exposure system is used to generate a stable and
measurable concentration of the test substance in the air. For a solid substance, this would
typically involve generating a dust aerosol.

e Exposure Conditions: Animals are exposed to the test atmosphere for a standard duration,
typically 4 hours.

» Concentrations: A range of concentrations is tested to determine a dose-response
relationship.

» Observation: Animals are observed for mortality and clinical signs of toxicity during and after
exposure for a period of 14 days. Body weight is recorded at regular intervals.

» Endpoint: The LC50 (the concentration in air estimated to be lethal to 50% of the animals) is
determined.

Acute Dermal Irritation/Corrosion (as per OECD
Guideline 404)

Objective: To determine the potential of a substance to cause skin irritation or corrosion.
Methodology:
o Test Animals: Albino rabbits are used.

o Application: A small amount (0.5 g) of the test substance is applied to a small area
(approximately 6 cm?2) of clipped skin and covered with a gauze patch.

o Exposure: The exposure duration is typically 4 hours.

o Observation: After exposure, the patch is removed, and the skin is cleansed. The skin is then
examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after
patch removal.
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e Scoring: The severity of the skin reactions is scored using a standardized system (e.g.,
Draize scoring). The Primary Irritation Index (PIl) can be calculated from these scores.

Acute Eye Irritation/Corrosion (as per OECD Guideline
405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.
Methodology:
o Test Animals: Albino rabbits are used.

» Application: A small amount (e.g., 0.1 g of solid) of the test substance is instilled into the
conjunctival sac of one eye of the rabbit. The other eye serves as a control.

» Observation: The eyes are examined for signs of irritation, including corneal opacity, iritis,
and conjunctival redness and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.

e Scoring: The severity of the eye reactions is scored using a standardized system (e.g.,
Draize scoring).

Signaling Pathways and Workflows

Visual representations of key processes are essential for clear communication in a technical
setting. The following diagrams, created using the DOT language, illustrate important
workflows.
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Workflow for Handling 1,2-Dianilinoethane
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Caption: A logical workflow for the safe handling of 1,2-Dianilinoethane.
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Safe Handling and Storage

Given the hazardous nature of 1,2-Dianilinoethane, strict adherence to safe handling and
storage protocols is mandatory.

Engineering Controls:

o Always handle 1,2-Dianilinoethane in a well-ventilated area, preferably within a certified
chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.

» Skin Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes. Use
chemically resistant gloves (e.g., nitrile, neoprene).

» Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator with an appropriate particulate filter should be used.

Handling Procedures:

Avoid creating dust.

Use non-sparking tools.

Ground all equipment when transferring large quantities to prevent static discharge.

Wash hands thoroughly after handling.
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b090405?utm_src=pdf-body
https://www.benchchem.com/product/b090405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Store away from heat, sparks, and open flames.

Emergency Procedures

Spill Response:

Evacuate the area and restrict access.

Ensure adequate ventilation.

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Flush the affected area with
copious amounts of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Conclusion

While there is a lack of comprehensive quantitative toxicological data for 1,2-Dianilinoethane
in the public domain, the available information clearly indicates that it is a hazardous substance
requiring careful handling. It is classified as harmful by ingestion, skin contact, and inhalation,
and is a known skin and eye irritant. All personnel handling this chemical must be thoroughly
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trained on its hazards and the appropriate safety procedures. The use of robust engineering
controls, appropriate personal protective equipment, and strict adherence to safe work
practices are paramount to minimizing the risk of exposure and ensuring a safe laboratory
environment. Further toxicological studies are warranted to fully characterize the hazard profile
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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